Cas no 2171835-60-0 (5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid)

• Product Name: 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid
• CAS No: 2171835-60-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6035279
• PubChem ID: 165810177
• Update Time: 2025-05-21

5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid
• EN300-1562999
• 2171835-60-0
• 5-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-20(17-26(31)30(4-2)16-10-9-15-27(32)33)18-29-28(34)35-19-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,20,25H,3-4,9-10,15-19H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： DBMIWLMMZAVDFZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid

Research Briefing on 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid (CAS: 2171835-60-0)

The compound 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid (CAS: 2171835-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid as a key intermediate in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure is particularly noteworthy, as it enables efficient deprotection under mild basic conditions, making it highly suitable for the synthesis of complex peptides. Researchers have successfully utilized this compound in the production of peptide-based therapeutics, including antimicrobial peptides and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a linker molecule for the conjugation of bioactive peptides to nanoparticle carriers. The results demonstrated enhanced stability and controlled release of the peptide payload, suggesting its potential in improving the pharmacokinetic profiles of peptide drugs. The study also reported that the ethyl and pentanoic acid moieties in the compound's structure contribute to its solubility in both organic and aqueous media, a critical feature for its versatility in various synthetic applications.

Another significant development involves the use of 2171835-60-0 in the synthesis of peptide nucleic acid (PNA) analogs. Research from the ACS Chemical Biology journal (2024) revealed that this compound serves as an effective building block for creating PNA monomers with improved cellular uptake properties. The study found that modifications using this intermediate resulted in PNAs with enhanced binding affinity to complementary DNA and RNA sequences, opening new possibilities for antisense therapeutics and molecular diagnostics.

From a safety and pharmacokinetic perspective, preliminary in vitro studies have shown that 5-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid exhibits favorable metabolic stability. However, researchers emphasize the need for further in vivo studies to fully characterize its biological fate and potential toxicity profiles. Current investigations are focusing on optimizing its structure to reduce potential immunogenicity while maintaining its synthetic utility.

The commercial availability of this compound has also expanded recently, with several specialty chemical suppliers now offering it in research quantities. This increased accessibility is expected to accelerate its adoption in both academic and industrial settings, particularly in the development of next-generation peptide therapeutics and diagnostic agents.

In conclusion, 2171835-60-0 represents a valuable chemical tool in modern medicinal chemistry, with demonstrated applications in peptide synthesis, drug conjugation, and nucleic acid analog development. As research continues to uncover new applications for this versatile compound, it is poised to play an increasingly important role in the development of novel biopharmaceuticals. Future studies should focus on expanding its utility in targeted drug delivery systems and exploring its potential in other areas of chemical biology.